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Compound of Interest

Compound Name: 1-Phenylethyl propionate

Cat. No.: B091024 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Phenylethyl propionate (CAS

120-45-6), an ester recognized for its distinct sensory properties and versatile applications.

This document collates critical data on its chemical and physical properties, synthesis,

analytical methods, applications, and safety protocols to support research and development

activities.

Chemical and Physical Properties
1-Phenylethyl propionate is a colorless to pale yellow liquid.[1] It is characterized by a sweet,

fruity, and floral aroma, often associated with gardenia and jasmine.[2][3] This compound is

sparingly soluble in water but demonstrates good solubility in organic solvents like ethanol and

ether.[2][4]

Table 1: Physicochemical Properties of 1-Phenylethyl Propionate
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Property Value Source(s)

Identifiers

CAS Number 120-45-6 [1][2][5]

IUPAC Name 1-phenylethyl propanoate [6][7]

Synonyms
α-Methylbenzyl propionate,

Styrallyl propionate
[1][5][7]

Molecular Formula C₁₁H₁₄O₂ [1][2][5]

Molecular Weight 178.23 g/mol [5][7][8]

InChI Key
WCIQNYOXLZQQMU-

UHFFFAOYSA-N
[1][6][7]

FEMA Number 2689 [1][5][7]

EC Number 204-397-3 [8][9]

Physical Properties

Appearance
Clear, colorless to pale yellow

liquid
[1][5][8]

Odor Fruity, floral, sweet, green [2][7][9]

Density
~1.006 - 1.007 g/cm³ at 20-

25°C
[5][8][10]

Boiling Point
90-91°C at 5 mmHg; ~229-

230°C at 760 mmHg
[2][5][11]

Melting Point -60°C [8][10][11]

Flash Point 94.4 - 106°C [8][10][11]

Refractive Index (n20/D) 1.488 - 1.492 [5]

Water Solubility 0.04 g/L (40 mg/L) at 20°C [2][9]

Vapor Pressure 0.0693 mmHg at 25°C [9]

Computed Properties
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XLogP3 2.5 [7][9]

Topological Polar Surface Area 26.3 Å² [2][7]

Rotatable Bond Count 4 [2]

Synthesis and Manufacturing
The primary industrial synthesis of 1-Phenylethyl propionate is achieved through the

esterification of 1-phenylethanol with propanoic acid.[1] This reaction is typically catalyzed by

an acid.

Experimental Protocol: Fischer Esterification (General Methodology)

While specific industrial protocols are proprietary, a general laboratory-scale synthesis based

on the Fischer esterification principle can be described as follows:

Reactant Charging: In a round-bottom flask equipped with a reflux condenser and a Dean-

Stark apparatus, equimolar amounts of 1-phenylethanol and propanoic acid are added. A

suitable solvent that forms an azeotrope with water, such as toluene or hexane, is used as

the reaction medium.

Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄) or p-

toluenesulfonic acid (PTSA), is carefully added to the reaction mixture.

Reaction: The mixture is heated to reflux. The water produced during the esterification is

continuously removed azeotropically using the Dean-Stark trap to drive the equilibrium

towards the product side.

Monitoring: The reaction progress is monitored by techniques like Gas Chromatography

(GC) or Thin Layer Chromatography (TLC) to determine the consumption of reactants.

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The catalyst

is neutralized by washing with a weak base solution (e.g., sodium bicarbonate solution). The

organic layer is then washed with brine to remove residual water-soluble impurities.
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Purification: The crude product is dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄).

The solvent is removed under reduced pressure. Final purification is typically achieved by

fractional distillation under vacuum to yield high-purity 1-Phenylethyl propionate.
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Caption: General workflow for the synthesis of 1-Phenylethyl propionate via Fischer

esterification.

Applications in Research and Industry
1-Phenylethyl propionate is a versatile compound with applications spanning multiple

industries, primarily due to its favorable aromatic properties.

Fragrance and Cosmetics: It is a widely used ingredient in perfumes, personal care products,

and cosmetics.[2][5] Its sweet, floral scent is valuable in creating complex fragrances for

products like lotions and creams, where it can also serve as an emollient.[5]

Food and Flavor: As a food additive (FEMA 2689), it imparts pleasant fruity and floral notes

to baked goods, beverages, and candies.[5][7] The Joint FAO/WHO Expert Committee on

Food Additives (JECFA) has evaluated it and expressed no safety concern at current intake

levels when used as a flavoring agent.[7]

Pharmaceuticals: In the pharmaceutical industry, it can be used as a solvent or carrier for

active ingredients and serves as an intermediate in the synthesis of various active

pharmaceutical ingredients (APIs).[5]

Organic Synthesis: In a research context, it is utilized as a building block and reagent in

organic synthesis to develop new compounds.[5]

Analytical Methodologies
The quality control and characterization of 1-Phenylethyl propionate rely on standard

analytical techniques to ensure purity and confirm identity.

Experimental Protocol: Purity Analysis by Gas Chromatography (GC)

Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) is

typically used.

Column: A non-polar or medium-polarity capillary column (e.g., DB-5, HP-5ms, or equivalent)

is suitable for separation.
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Sample Preparation: A dilute solution of 1-Phenylethyl propionate is prepared in a volatile

organic solvent such as hexane or ethyl acetate.

GC Conditions:

Injector Temperature: 250°C

Detector Temperature: 280°C

Carrier Gas: Helium or Hydrogen at a constant flow rate.

Oven Temperature Program: An initial temperature of ~80°C, held for 1-2 minutes,

followed by a ramp of 10-15°C/min up to a final temperature of ~250°C, held for 5-10

minutes. (Note: This program should be optimized for the specific instrument and column).

Data Analysis: The purity is determined by calculating the peak area percentage. The area of

the main 1-Phenylethyl propionate peak is divided by the total area of all peaks in the

chromatogram. Commercial grades typically have a purity of 98-100%.[5]

Spectroscopic Data: Structural elucidation and confirmation are performed using various

spectroscopic methods. Data for 1-Phenylethyl propionate is available in spectral databases.

NMR Spectroscopy: ¹H NMR and ¹³C NMR spectra are used to confirm the molecular

structure.[12]

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern, aiding in identification.[12]

Infrared (IR) Spectroscopy: Used to identify functional groups, particularly the characteristic

ester carbonyl (C=O) stretch.[7]
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Caption: A typical analytical workflow for the quality control of 1-Phenylethyl propionate.

Safety, Handling, and Storage
Proper handling and storage are essential to ensure safety and maintain the integrity of 1-
Phenylethyl propionate.

Table 2: GHS Hazard and Precautionary Information
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Category Code Statement Source(s)

Hazard Statements H302 Harmful if swallowed. [6][13]

H315 Causes skin irritation. [6][13]

H319
Causes serious eye

irritation.
[6][13]

H335
May cause respiratory

irritation.
[6][13]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[6][13]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[6][13]

Handling: Use in a well-ventilated area.[14] Avoid contact with skin and eyes by wearing

appropriate personal protective equipment (PPE), including safety goggles and chemical-

resistant gloves.[13][14] Wash hands thoroughly after handling.

Storage: Store in a cool, dry, and well-ventilated place.[2][10] Keep containers tightly closed

when not in use.[10] The compound is stable under normal storage temperatures and

pressures.[2][8]

First Aid: In case of eye contact, rinse immediately with plenty of water.[14] For skin contact,

wash off with soap and water. If inhaled, move to fresh air. If ingested, rinse mouth and seek

medical attention.[14]

This guide is intended for informational purposes for a professional audience and should not

replace a formal safety assessment or a detailed Safety Data Sheet (SDS) provided by the

supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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